Cas no 18720-65-5 (5-Methyl-3-heptanol)

• Product Name: 5-Methyl-3-heptanol
• CAS No: 18720-65-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 157028
• PubChem ID: 87573182
• Update Time: 2025-06-13

5-Methyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol, 5-methyl-
• 3-METHYL-5-HEPTANOL
• 5-methylheptan-3-ol
• 3-Heptanol,5-methyl
• 5-Methyl-heptan-3-ol
• sek.-Dibutylalkohol
• Ai3-28629
• Einecs 242-531-2
• 5-METHYL-3-HEPTANOL
• 5-methyl-3-heptanol95+%
• SECKOSOTZOBWEI-UHFFFAOYSA-
• SECKOSOTZOBWEI-UHFFFAOYSA-N
• 7996AF
• M1223
• InChI=1/C8H18O/c1-4-7(3)6-8(9)5-2/h7-9H,4-6H2,1-3H3
• A880598
• SCHEMBL106138
• CS-0333760
• AS-57191
• MFCD00021920
• W-108992
• AKOS000249478
• DTXSID90871286
• SB85074
• 3-Heptanol,5-methyl-
• D91467
• 18720-65-5
• NS00048141
• 5-Methyl-3-heptanol

• MDL： MFCD00021920
• Inchi： 1S/C8H18O/c1-4-7(3)6-8(9)5-2/h7-9H,4-6H2,1-3H3
• InChI Key： SECKOSOTZOBWEI-UHFFFAOYSA-N
• SMILES： OC(CC)CC(C)CC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.83
• Melting Point: -91°C(lit.)
• Boiling Point: 153°C(lit.)
• Flash Point: 64.2°C
• Refractive Index: 1.4260 to 1.4290
• PSA: 20.23000
• LogP: 2.19350
• Solubility: Uncertain
• Vapor Pressure: 0.6±0.6 mmHg at 25°C

5-Methyl-3-heptanol Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Methyl-3-heptanol

5-Methyl-3-heptanol (CAS No. 18720-65-5): An Overview of Its Properties, Applications, and Recent Research

5-Methyl-3-heptanol (CAS No. 18720-65-5) is a versatile organic compound with a molecular formula of C₈H₁₈O. This compound is a colorless liquid with a characteristic odor and is known for its unique chemical properties and potential applications in various fields, including pharmaceuticals, fragrances, and chemical synthesis. In this comprehensive overview, we will delve into the structural characteristics, physical and chemical properties, synthesis methods, and recent research advancements of 5-Methyl-3-heptanol.

Structural Characteristics: The molecular structure of 5-Methyl-3-heptanol consists of an eight-carbon chain with a hydroxyl group (-OH) attached to the third carbon atom and a methyl group (-CH₃) attached to the fifth carbon atom. This specific arrangement of functional groups imparts unique chemical reactivity and physical properties to the compound. The presence of the hydroxyl group makes it capable of forming hydrogen bonds, which influences its solubility in polar solvents and its reactivity in various chemical reactions.

Physical Properties: 5-Methyl-3-heptanol is a colorless liquid with a boiling point of approximately 167°C at standard atmospheric pressure. It has a density of around 0.82 g/cm³ at room temperature and exhibits moderate solubility in water. The compound is also miscible with many organic solvents, such as ethanol, acetone, and ethyl acetate. These physical properties make it suitable for use in various industrial and laboratory applications.

Chemical Properties: The primary functional groups in 5-Methyl-3-heptanol, the hydroxyl group and the methyl group, play crucial roles in its chemical behavior. The hydroxyl group can participate in reactions such as esterification, etherification, and oxidation. For instance, it can be converted into an ester by reacting with carboxylic acids or into an ether by reacting with alkyl halides. The methyl group can also undergo substitution reactions under certain conditions, although these reactions are less common compared to those involving the hydroxyl group.

Synthesis Methods: There are several methods for synthesizing 5-Methyl-3-heptanol. One common approach involves the reduction of the corresponding ketone or aldehyde using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄). Another method involves the Grignard reaction between an alkyl halide and an aldehyde or ketone followed by protonation to form the alcohol. These synthetic routes provide flexible options for producing 5-Methyl-3-heptanol on both laboratory and industrial scales.

Applications: The diverse chemical properties of 5-Methyl-3-heptanol make it valuable in various applications. In the pharmaceutical industry, it serves as an intermediate in the synthesis of certain drugs and APIs (Active Pharmaceutical Ingredients). Its ability to form hydrogen bonds and its moderate solubility in water make it useful as a solvent or co-solvent in drug formulations. In the fragrance industry, 5-Methyl-3-heptanol is used as a fragrance component due to its pleasant odor. Additionally, it finds applications in chemical synthesis as a building block for more complex molecules.

Recent Research: Recent studies have explored the potential of 5-Methyl-3-heptanol in various scientific domains. For instance, researchers have investigated its use as a precursor for novel bioactive compounds with potential therapeutic applications. One study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Methyl-3-heptanol exhibited significant anti-inflammatory properties, making them promising candidates for developing new anti-inflammatory drugs. Another study focused on its role as a chiral building block in asymmetric synthesis, highlighting its utility in producing enantiomerically pure compounds for pharmaceutical applications.

In conclusion, 5-Methyl-3-heptanol (CAS No. 18720-65-5) is a multifaceted organic compound with a wide range of applications due to its unique structural characteristics and chemical properties. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, fragrances, and chemical synthesis. As scientific understanding advances, the potential of this compound is likely to expand further, contributing to advancements in multiple fields.